Cas no 1568253-79-1 ((2S)-1,1,1-trifluoro-4-(thiophen-3-yl)butan-2-ol)

• Product Name: (2S)-1,1,1-trifluoro-4-(thiophen-3-yl)butan-2-ol
• CAS No: 1568253-79-1
• MF: C₈H₉F₃OS
• MW: 210.216671705246
• CID: 5941394
• PubChem ID: 104373726
• Update Time: 2025-08-02

(2S)-1,1,1-trifluoro-4-(thiophen-3-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1,1,1-trifluoro-4-(thiophen-3-yl)butan-2-ol
• 1568253-79-1
• EN300-1931640

• Inchi： 1S/C8H9F3OS/c9-8(10,11)7(12)2-1-6-3-4-13-5-6/h3-5,7,12H,1-2H2/t7-/m0/s1
• InChI Key： PTYRZKPCRWGECH-ZETCQYMHSA-N
• SMILES： S1C=CC(=C1)CC[C@@H](C(F)(F)F)O

Computed Properties

• Exact Mass: 210.03262057g/mol
• Monoisotopic Mass: 210.03262057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 48.5Ų

Additional information on (2S)-1,1,1-trifluoro-4-(thiophen-3-yl)butan-2-ol

Professional Introduction to (2S)-1,1,1-trifluoro-4-(thiophen-3-yl)butan-2-ol (CAS No. 1568253-79-1)

The compound (2S)-1,1,1-trifluoro-4-(thiophen-3-yl)butan-2-ol, identified by its CAS number 1568253-79-1, represents a significant advancement in the realm of chiral chemistry and pharmaceutical innovation. This enantiomerically pure alcohol has garnered considerable attention due to its unique structural features and promising applications in medicinal chemistry. The presence of a trifluoromethyl group and a thiophene ring introduces distinct electronic and steric properties, making this molecule a versatile scaffold for the development of novel therapeutic agents.

In recent years, the demand for enantiomerically pure compounds has surged, driven by the need for more selective and efficacious drugs. The stereochemistry of a molecule can profoundly influence its biological activity, with one enantiomer often exhibiting desirable therapeutic effects while the other may be inactive or even harmful. The (S)-configuration of (2S)-1,1,1-trifluoro-4-(thiophen-3-yl)butan-2-ol is particularly noteworthy, as it has been demonstrated to possess enhanced binding affinity and reduced toxicity in various pharmacological assays.

The trifluoromethyl group (-CF₃) is a well-known pharmacophore that can modulate the metabolic stability, lipophilicity, and binding interactions of a molecule. Its incorporation into the structure of (2S)-1,1,1-trifluoro-4-(thiophen-3-yl)butan-2-ol not only enhances its bioavailability but also provides a handle for further derivatization. This flexibility allows chemists to fine-tune the properties of the compound, enabling the design of highly specific inhibitors or agonists for target enzymes and receptors.

The thiophene ring, on the other hand, is a heterocyclic aromatic structure that has been extensively studied for its biological activity. Thiophenes are known to exhibit a wide range of pharmacological effects, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. By integrating a thiophene moiety into the backbone of (2S)-1,1,1-trifluoro-4-(thiophen-3-yl)butan-2-ol, researchers have unlocked new possibilities for developing drugs that leverage these beneficial characteristics.

Current research in the field of organofluorine chemistry has highlighted the importance of fluorinated compounds in drug discovery. The electron-withdrawing nature of fluorine atoms can significantly alter the reactivity and selectivity of chemical reactions, leading to more robust and predictable molecular behavior. This has made fluorinated derivatives valuable tools in both academic research and industrial applications. The compound (2S)-1,1,1-trifluoro-4-(thiophen-3-yl)butan-2-ol exemplifies this trend, as its trifluoromethyl group contributes to its unique pharmacological profile.

In recent clinical trials, derivatives of structurally similar compounds have shown promise in treating various diseases. For instance, fluorinated thiophene-based molecules have been investigated for their potential in oncology due to their ability to disrupt cancer cell proliferation pathways. While (2S)-1,1,1-trifluoro-4-(thiophen-3-yl)butan-2-ol itself may not be directly used as a therapeutic agent at this stage, it serves as a valuable building block for synthesizing more complex drug candidates. Its role as a precursor in medicinal chemistry underscores its significance in advancing drug development efforts.

The synthesis of enantiomerically pure compounds like (2S)-1,1,1-trifluoro-4-(thiophen-3-yl)butan-2-ol requires meticulous attention to detail and sophisticated synthetic methodologies. Chiral resolution techniques such as crystallization or enzymatic catalysis are often employed to isolate the desired enantiomer with high purity. These processes are critical to ensuring that the final product meets the stringent requirements of pharmaceutical applications.

Computational modeling has also played an increasingly important role in understanding the behavior of complex molecules like (2S)-1,1,1-trifluoro-4-(thiophen-3-yb)butan--ol. Advanced computational techniques allow researchers to predict how different substituents will influence the molecule's interactions with biological targets. This information can guide the optimization process by identifying key structural features that enhance binding affinity or selectivity.

Looking ahead，the future prospects for compounds such as (2S)-1，trifluoro--4（thiophen--3-y）butan--ol are exciting。With ongoing advancements in synthetic chemistry，computational biology，and drug discovery technologies，there is great potential for developing new therapeutic agents based on this scaffold。The combination of stereochemical precision，fluorine-mediated functionalization，and heterocyclic bioactivity makes this compound an attractive candidate for further exploration。